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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile
CAS No.: 123689-95-2
Cat. No.: B051463
Get Quote
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Physicochemical Profile, Biocatalytic Synthesis, and Industrial Utility

Executive Summary

(S)-3-Hydroxybutanenitrile (CAS: 123689-95-2) is a critical chiral building block in the
pharmaceutical and fine chemical industries.[1] As a

-hydroxynitrile, it serves as a versatile precursor for 1,3-amino alcohols,

-hydroxy acids, and complex pharmaceutical intermediates, including statin side chains.[1] This
guide provides a definitive reference for its physical properties, validates its biocatalytic
synthesis routes, and corrects common identification errors found in chemical databases.[1]

Chemical Identity & Stereochemistry[2]

CRITICAL CORRECTION: A common database error associates CAS 10016-20-3 with this
compound. That CAS number belongs to

-Cyclodextrin.[2][3][4] The correct identifiers for (S)-3-Hydroxybutanenitrile are listed below to
ensure procurement and regulatory accuracy.
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Identifier

Value

IUPAC Name

(3S)-3-Hydroxybutanenitrile

Common Name

(S)-(+)-3-Hydroxybutyronitrile

CAS Number (S-isomer) 123689-95-2
CAS Number (Racemic) 4368-06-3
CAS Number (R-isomer) 125103-95-9
C
Molecular Formula H
NO
Molecular Weight 85.10 g/mol
SMILES CCC#N

Stereochemistry

(S)-Enantiomer; Dextrorotatory (+)

Physicochemical Properties[1][6][7][8]

The following data aggregates experimental values for the racemate (which apply to the

enantiomer in achiral environments) and specific optical properties for the (S)-isomer.

Physical Constants
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Property Value Condition / Note
Physical State Liquid Colorless to light yellow

N ) @ 760 mmHg (Standard
Boiling Point 214-217 °C

Pressure)
Boiling Point (Reduced) 114-116 °C @ 30 mmHg
Density 0.976 — 0.991 g/mL @ 20-25°C
Refractive Index (
1.429 - 1.430 @ 20 °C

)
Flash Point >85°C Closed Cup (Combustible)
Vapor Pressure ~0.03 mmHg @ 25 °C (Extrapolated)
Solubility Miscible Water, Ethanol, Ethyl Acetate
pKa ~13.9 Hydroxyl proton (Predicted)

Optical Properties

The optical rotation is the primary metric for assessing enantiomeric purity (ee%).
» Specific Rotation (
):Positive (+).

o Note: While specific magnitude varies by solvent and concentration, the (S)-isomer is
consistently dextrorotatory, whereas the (R)-isomer is levorotatory (-).[1]

» Enantiomeric Excess (ee): Typically >99% required for pharmaceutical applications.

¢ Detection Method: Chiral Gas Chromatography (GC) or Chiral HPLC is recommended over
polarimetry for precise ee% determination due to the compound's low molecular weight and
potential for solvent interaction.

Synthesis & Manufacturing Methodologies
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The industrial production of (S)-3-Hydroxybutanenitrile has shifted from classical chemical
resolution to highly selective biocatalytic reduction.

Biocatalytic Route (Preferred)

The most efficient pathway utilizes a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH)
to reduce 3-oxobutanenitrile.[1] This route operates under mild conditions and achieves high
enantioselectivity (

ee).

o Substrate: 3-Oxobutanenitrile (generated from ethyl acetoacetate).

 Enzyme: NADPH-dependent Ketoreductase (e.g., from Lactobacillus or engineered
variants).[1]

o Cofactor Regeneration: Glucose Dehydrogenase (GDH) coupled with Glucose.

Chemical Route (Traditional)

Nucleophilic ring-opening of (S)-Propylene Oxide with cyanide sources (HCN/NaCN).[1]

» Drawback: Regioselectivity issues often yield a mixture of the desired secondary alcohol and
the primary alcohol isomer.

» Alternative: Reaction of Epichlorohydrin with cyanide followed by reduction (often yields
chloro-impurities).

Synthesis Workflow Diagram
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Figure 1: Biocatalytic reduction pathway for high-purity (S)-3-Hydroxybutanenitrile.[1]

Industrial Applications & Downstream Logic[1]
(S)-3-Hydroxybutanenitrile is a "chiral pivot" molecule.[1] Its nitrile group (
) and hydroxyl group (

) allow for divergent synthesis pathways.[1]

Key Transformations

o Hydrolysis: Converts the nitrile to a carboxylic acid, yielding (S)-3-Hydroxybutyric acid, a
precursor for biodegradable polymers (PHB) and metabolic supplements.[1]

o Reduction: Converts the nitrile to a primary amine, yielding (S)-4-Amino-2-butanol, used in
the synthesis of chiral amino alcohols.[1]

» Statin Synthesis: Acts as a C4 chiral synthon for the side chains of HMG-CoA reductase
inhibitors (e.g., Atorvastatin, Rosuvastatin), often requiring protection of the hydroxyl group
(e.g., as a TBS ether).[1]

Purification & Quality Control Workflow
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Figure 2: Downstream processing and quality control logic for pharmaceutical-grade isolation.

Handling, Stability & Safety

Hazard Classification (GHS):

¢ Signal Word: Warning
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e Hazard Statements:
o H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1][5]
o H319: Causes serious eye irritation.[5][6]
o H315: Causes skin irritation.[5]

Storage Protocols:

o Temperature: Store at 2-8 °C (Refrigerated).

o Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) to prevent moisture
absorption which can catalyze hydrolysis of the nitrile.

¢ Incompatibility: Avoid strong oxidizing agents, strong acids (hydrolysis risk), and strong
bases (polymerization/elimination risk).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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